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Compound of Interest

Compound Name: UT-155

Cat. No.: B611605 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution for UT-155, a selective and potent androgen receptor (AR) antagonist and

degrader.[1][2][3][4] The protocol outlines the necessary calculations, materials, and

procedures to accurately prepare a concentrated stock solution in Dimethyl Sulfoxide (DMSO)

for use in various in vitro and in vivo research applications. Adherence to these guidelines is

crucial for ensuring the stability, activity, and reproducibility of experimental results involving

UT-155.

Quantitative Data Summary
The key properties and recommended conditions for UT-155 are summarized in the tables

below for quick reference.

Table 1: Chemical and Physical Properties of UT-155
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Property Value Source(s)

Molecular Formula C₂₀H₁₅F₄N₃O₂ [1][2]

Molecular Weight 405.35 g/mol [1][2][3][4][5]

CAS Number 2031161-35-8 [1][2][3][4]

Appearance White to off-white solid [1][4]

Purity >98% [2]

Table 2: Solubility and Storage of UT-155

Parameter Recommendation Source(s)

Solvent Dimethyl Sulfoxide (DMSO) [1]

Solubility in DMSO
130 mg/mL (approx. 320.71

mM)
[1]

Storage (Powder) -20°C for up to 3 years [1][6]

Storage (Stock Solution) -80°C for up to 1-2 years [1][4]

Freeze-Thaw Cycles Avoid repeated cycles [6][7]

Signaling Pathway of UT-155
UT-155 is a potent antagonist of the androgen receptor (AR) and also functions as a selective

AR degrader (SARD).[2][8] It binds to the AR, preventing its translocation to the nucleus,

subsequent binding to Androgen Response Elements (AREs) on DNA, and transcription of

target genes like Prostate-Specific Antigen (PSA) and FKBP5.[1][4] This dual mechanism of

antagonism and degradation makes it effective against both wild-type and mutant AR variants

implicated in castration-resistant prostate cancer.[1][8]
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Caption: Mechanism of UT-155 as an Androgen Receptor antagonist and degrader.

Experimental Protocols
Materials and Equipment

UT-155 powder
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Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade[7][9]

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes or glass vials

Vortex mixer

Sonicator (optional, for enhancing dissolution)[1]

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle UT-155 powder in a chemical fume hood or a ventilated enclosure to prevent

inhalation.

Wear appropriate PPE at all times.

DMSO is an aprotic solvent and can facilitate the absorption of chemicals through the skin.

Handle with care.[9]

Consult the Safety Data Sheet (SDS) for UT-155 before handling.

Protocol for Preparing a 100 mM UT-155 Stock Solution
This protocol describes the preparation of 1 mL of a 100 mM stock solution. The procedure can

be scaled as needed.

Step 1: Calculation Use the following formula to determine the mass of UT-155 required: Mass

(mg) = Desired Concentration (mol/L) × Molecular Weight ( g/mol ) × Volume (L) × 1000

Desired Concentration: 100 mM = 0.1 mol/L

Molecular Weight: 405.35 g/mol

Volume: 1 mL = 0.001 L
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Mass (mg) = 0.1 mol/L × 405.35 g/mol × 0.001 L × 1000 = 40.54 mg

Step 2: Weighing UT-155

Place a sterile, empty microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out 40.54 mg of UT-155 powder and add it to the tube.

Step 3: Dissolving UT-155

Add 1 mL of anhydrous DMSO to the tube containing the UT-155 powder.

Securely cap the tube and vortex thoroughly for 2-3 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure no solid particles remain. If

dissolution is slow, gentle warming (to no higher than 37°C) or sonication can be used to

facilitate the process.[1][6][10]

Step 4: Aliquoting and Storage

Once the UT-155 is fully dissolved, aliquot the stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile, opaque microcentrifuge tubes.

Aliquoting prevents contamination and degradation from repeated freeze-thaw cycles.[6][7]

Label each aliquot clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 1-2 years).[1][4]

Experimental Workflow and Dilution
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing UT-155 stock solution in DMSO.

Preparing Working Solutions
When preparing working solutions for cell culture experiments, it is critical to minimize the final

DMSO concentration to avoid solvent-induced toxicity, typically keeping it below 0.1% to 0.5%.

[6][9][11]

Example: Preparing a 10 µM Working Solution

Thaw one aliquot of the 100 mM UT-155 stock solution at room temperature.

Perform a serial dilution. First, prepare an intermediate dilution (e.g., 1 mM) by adding 1 µL

of the 100 mM stock to 99 µL of sterile culture medium or buffer.

Next, add 1 µL of the 1 mM intermediate solution to 99 µL of culture medium to achieve the

final 10 µM working concentration.

Important: Always add the DMSO stock solution to the aqueous medium, not the other way

around, and mix immediately to prevent precipitation.[9] Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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